Diethylphosphine
Overview
Description
Diethylphosphine is an organophosphorus compound with the formula (C2H5)2PH . It is a popular reagent for generating other organophosphorus compounds, exploiting the high reactivity of the P-H bond . It is a colorless liquid and is used as a ligand in various coupling reactions .
Synthesis Analysis
The compound was probably prepared in the 1850s by combining phosphorus trichloride and ethanol . It arises as follows: PCl3 + 3 C2H5OH → (C2H5O)2P(O)H + 2 HCl + C2H5Cl . Under similar conditions but in the presence of base, triethyl phosphite results .Molecular Structure Analysis
The molecule of Diethylphosphine is tetrahedral . The empirical formula is C4H11P and the molecular weight is 90.10 . The SMILES string is CCPCC .Chemical Reactions Analysis
Diethyl phosphite can add across unsaturated groups via a hydrophosphonylation reaction . It adds to aldehydes in a manner similar to the Abramov reaction . It can also add to imines in the Pudovik reaction and Kabachnik–Fields reaction .Physical And Chemical Properties Analysis
Diethylphosphine is a liquid with a density of 0.782 g/mL at 25 °C . It is suitable for various coupling reactions including Buchwald-Hartwig cross coupling, Suzuki-Miyaura coupling, Stille coupling, Sonogashira coupling, Negishi coupling, Heck coupling, and Hiyama coupling .Scientific Research Applications
Organic Synthesis
Diethylphosphine serves as a ligand in various coupling reactions, including Buchwald-Hartwig cross-coupling , Suzuki-Miyaura coupling , Stille coupling , Sonogashira coupling , Negishi coupling , Heck coupling , and Hiyama coupling reactions. These reactions are fundamental in constructing complex organic molecules for pharmaceuticals, agrochemicals, and materials science .
Biological Applications
As a bioisosteric group, diethylphosphine derivatives, such as phosphinic acids, play a role in mimicking the structure of natural biomolecules. This allows for the exploration of biological pathways and the development of therapeutic agents .
Analytical Chemistry
Diethylphosphine can be involved in the development of analytical methods for detecting and quantifying various substances due to its reactivity and specificity.
These are just a few examples of the diverse applications of diethylphosphine in scientific research. Each application area leverages the unique chemical properties of diethylphosphine to advance knowledge and technology in that field.
MilliporeSigma - Diethylphosphine Applications Springer - Synthesis and Biological Applications of Phosphinates and Phosphonates
Safety and Hazards
Diethylphosphine is classified as a Pyrophoric liquid (Category 1), which means it catches fire spontaneously if exposed to air . It is also harmful if swallowed, in contact with skin, or if inhaled . It causes severe skin burns and eye damage . Therefore, it is recommended to avoid dust formation, breathing mist, gas or vapors, and contacting with skin and eye . Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, and remove all sources of ignition .
properties
IUPAC Name |
diethylphosphane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H11P/c1-3-5-4-2/h5H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VZZJVOCVAZHETD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCPCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H11P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90211764 |
Source
|
| Record name | Phosphine, diethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90211764 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
90.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Diethylphosphine | |
CAS RN |
627-49-6 |
Source
|
| Record name | Phosphine, diethyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000627496 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Phosphine, diethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90211764 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Diethylphosphine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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